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Compound of Interest

Compound Name: 4-(3-Fluorophenyl)cyclohexanone

CAS No.: 40503-87-5

Cat. No.: B1592197

Get Quote

An In-depth Technical Guide to the Physical Properties of 4-(3-Fluorophenyl)cyclohexanone

Introduction
4-(3-Fluorophenyl)cyclohexanone is a substituted aromatic ketone of significant interest to

the chemical and pharmaceutical industries. As a key intermediate, its utility in the synthesis of

novel agrochemicals and active pharmaceutical ingredients (APIs) is well-recognized[1]. The

presence of a fluorine atom on the phenyl ring can modulate the compound's electronic

properties, lipophilicity, and metabolic stability, making it a valuable building block in drug

discovery[1].

A thorough understanding of the physical properties of this compound is a prerequisite for its

effective use in research and development. These properties govern critical parameters such

as reaction kinetics, purification strategies, formulation, and storage. This guide provides a

comprehensive overview of the core physical and chemical characteristics of 4-(3-
Fluorophenyl)cyclohexanone, grounded in available technical data and established scientific

principles. It is designed to equip researchers, chemists, and drug development professionals

with the foundational knowledge required for its safe and efficient handling and application.
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Molecular Identity and Structure
The unambiguous identification of a chemical entity is the cornerstone of scientific research. 4-
(3-Fluorophenyl)cyclohexanone is identified by a unique set of descriptors that define its

molecular formula, weight, and topology.

IUPAC Name: 4-(3-fluorophenyl)cyclohexan-1-one[2][3]

CAS Number: 40503-87-5[2][3][4][5][6]

Molecular Formula: C₁₂H₁₃FO[1][2][5]

Molecular Weight: 192.23 g/mol [2][5][6]

InChI Key: LIAPPURFKRACQO-UHFFFAOYSA-N[2][3][6]

Canonical SMILES: C1CC(=O)CCC1C2=CC(=CC=C2)F[2]

Figure 1: 2D Chemical Structure of 4-(3-Fluorophenyl)cyclohexanone.

Summary of Physical Properties
The following table consolidates the key physical properties of 4-(3-
Fluorophenyl)cyclohexanone for quick reference. These values are essential for designing

experiments, performing safety assessments, and developing purification protocols.
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Property Value Source(s)

Appearance White to light yellow solid [4][6]

Molecular Weight 192.23 g/mol [2][5][6]

Boiling Point 289 °C (at 760 mmHg) [4][6]

Melting Point

Data not available. The non-

fluorinated analog, 4-

phenylcyclohexanone, melts at

77-80 °C. The presence of

fluorine may alter this value.

Density 1.121 g/cm³ [4]

Flash Point 126 °C [4]

Detailed Physical Characteristics
Appearance, Form, and Solubility
4-(3-Fluorophenyl)cyclohexanone is typically supplied as a white to light-yellow crystalline

solid at room temperature[4][6]. The color may depend on the purity of the substance, with

higher purity samples appearing whiter.

While specific quantitative solubility data is not widely published, its molecular structure

provides insight into its expected behavior. The polar ketone group suggests potential solubility

in polar organic solvents, while the large, nonpolar phenylcyclohexane backbone indicates

good solubility in nonpolar organic solvents. It is expected to be miscible with common solvents

like dichloromethane, ethyl acetate, and acetone, but poorly soluble in water, a characteristic

typical of similar-sized organic molecules[7].

Thermal Properties
The thermal properties of a compound are critical for understanding its physical stability and for

planning thermal processes like distillation or melt reactions.

Boiling Point: The experimentally determined boiling point is 289 °C at atmospheric pressure

(760 mmHg)[4][6]. This relatively high boiling point is consistent with its molecular weight and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB11117568_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah9917a25b?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/18953142
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11117568.htm
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah9917a25b?context=bbe
https://amp.chemicalbook.com/ProductChemicalPropertiesCB11117568_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah9917a25b?context=bbe
https://amp.chemicalbook.com/ProductChemicalPropertiesCB11117568_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB11117568_EN.htm
https://www.benchchem.com/product/b1592197/docs?utm_src=pdf-body#physical-properties-of-4-3-fluorophenyl-cyclohexanone
https://amp.chemicalbook.com/ProductChemicalPropertiesCB11117568_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah9917a25b?context=bbe
https://www.chemeurope.com/en/encyclopedia/Cyclohexanone.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB11117568_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah9917a25b?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the presence of a polar ketone functional group, which increases intermolecular dipole-dipole

interactions.

Melting Point: An experimentally determined melting point for this specific compound is not

readily available in peer-reviewed literature. For reference, the closely related analog 4-

phenylcyclohexanone has a melting range of 77-80 °C. The substitution of a hydrogen atom

with a fluorine atom can influence the crystal lattice packing and intermolecular forces, which

may lead to a different melting point for 4-(3-Fluorophenyl)cyclohexanone. Direct

experimental determination is required for an accurate value.

Projected Spectroscopic Profile
Spectroscopic analysis is indispensable for structure verification and purity assessment. While

specific spectra for 4-(3-Fluorophenyl)cyclohexanone are not publicly cataloged, its structure

allows for a reliable projection of its key spectral features based on established principles of

NMR and IR spectroscopy.

Infrared (IR) Spectroscopy
The IR spectrum is dominated by vibrations of its key functional groups.

C=O Stretch: A strong, sharp absorption band is expected in the region of 1705-1725 cm⁻¹,

which is highly characteristic of a saturated cyclic ketone[8]. The exact position can be

influenced by the electronegativity of the nearby phenyl group.

Aromatic C-H Stretch: Look for one or more sharp, medium-intensity peaks just above 3000

cm⁻¹ (typically 3010-3100 cm⁻¹)[9].

Aliphatic C-H Stretch: Strong, sharp bands are expected just below 3000 cm⁻¹ (typically

2850-2960 cm⁻¹) from the C-H bonds of the cyclohexanone ring.

C-F Stretch: A strong band corresponding to the carbon-fluorine stretch is anticipated in the

1100-1250 cm⁻¹ region.

Aromatic C=C Bends: Medium to weak absorptions in the 1450-1600 cm⁻¹ region are

characteristic of the phenyl ring[9].
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will show distinct signals for the aromatic and aliphatic

protons.

Aromatic Protons (Ar-H): Four protons on the fluorophenyl ring will appear in the downfield

region, likely between δ 6.9-7.4 ppm. Due to the meta-substitution pattern and coupling to

both neighboring protons and the fluorine atom, these signals will present as complex

multiplets.

Aliphatic Protons (Cyclohexyl): The eight protons on the cyclohexanone ring will resonate

upfield, expected between δ 1.8-3.2 ppm. The protons alpha to the carbonyl group (positions

2 and 6) will be the most deshielded in this group. The proton at the C4 position (methine

proton) will likely appear as a distinct multiplet. The spectrum of the parent cyclohexanone

shows signals around δ 2.39 and δ 1.85 ppm[10][11].

¹³C NMR: The carbon NMR will provide a count of the unique carbon environments.

Carbonyl Carbon (C=O): The ketone carbon is the most deshielded, with a characteristic

signal expected far downfield, typically δ > 200 ppm (e.g., the carbonyl in 4-tert-

butylcyclohexanone appears at δ 211.6 ppm)[12].

Aromatic Carbons: The six aromatic carbons will appear in the δ 110-165 ppm range. The

carbon directly bonded to the fluorine atom will show a large one-bond coupling constant

(¹JCF) and a chemical shift significantly influenced by fluorine's electronegativity. The other

aromatic carbons will show smaller C-F couplings.

Aliphatic Carbons: The five sp³-hybridized carbons of the cyclohexanone ring will be found

upfield, likely in the δ 25-50 ppm range[12].

Experimental Methodologies
To ensure data integrity, physical properties must be determined using standardized, validated

protocols. The following sections describe common methodologies.

Melting Point Determination
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Principle: The melting point is the temperature at which a substance transitions from solid to

liquid. For a pure crystalline solid, this occurs over a narrow range (typically <1°C). This

method uses an electrically heated block with a calibrated thermometer.

Protocol:

Sample Preparation: Ensure the 4-(3-Fluorophenyl)cyclohexanone sample is completely

dry and finely powdered.

Capillary Loading: Tap the open end of a capillary tube into the sample powder, forcing a

small amount in. Invert the tube and tap the sealed end on a hard surface to pack the

sample into the bottom. Repeat until a 2-3 mm column of packed sample is achieved.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Measurement:

Set the apparatus to heat rapidly to about 15-20°C below the expected melting point (use

the analog's 77°C as a starting guide).

Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the entire sample becomes a clear liquid.

Reporting: The melting point is reported as the range T₁ – T₂.

Preparation Measurement Output

Dry & Powder Sample Load Capillary Tube
(2-3 mm) Insert into Apparatus Rapid Heat to T_exp - 20°C Slow Heat (1-2°C/min) Record T₁

(First Liquid)
Record T₂
(All Liquid)

Report Range
T₁ - T₂

Click to download full resolution via product page
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Figure 2: Workflow for Capillary Melting Point Determination.

Infrared Spectrum Acquisition (ATR Method)
Principle: Attenuated Total Reflectance (ATR) is a common IR sampling technique for solids. An

IR beam is directed into a crystal (e.g., diamond) with a high refractive index. The sample is

pressed against the crystal, and the beam penetrates a few micrometers into the sample,

where absorption occurs at specific frequencies.

Protocol:

Instrument Background: Ensure the ATR crystal is clean by wiping it with a solvent-

moistened swab (e.g., isopropanol) and allowing it to dry completely. Run a background scan

on the clean, empty crystal. This is critical to subtract the atmospheric (CO₂, H₂O) and

instrument signals.

Sample Application: Place a small amount of the solid 4-(3-Fluorophenyl)cyclohexanone
onto the center of the ATR crystal.

Apply Pressure: Lower the pressure arm of the ATR accessory and apply consistent

pressure to ensure firm contact between the sample and the crystal. Insufficient contact is a

common cause of poor-quality spectra.

Scan Sample: Acquire the IR spectrum. Typically, 16-32 scans are co-added to improve the

signal-to-noise ratio.

Data Analysis: The resulting spectrum should be automatically ratioed against the

background scan. Identify the key absorption peaks and compare them to the expected

values (see Section 5.1).

Cleanup: Retract the pressure arm, and carefully clean the sample off the crystal surface

using a suitable solvent.

Handling, Storage, and Safety
Proper handling and storage are paramount for maintaining the integrity of the compound and

ensuring laboratory safety.
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Storage: 4-(3-Fluorophenyl)cyclohexanone should be stored in a tightly sealed container

in a dry, well-ventilated place at room temperature[4][6].

Safety: The compound is classified as harmful and an irritant. The following GHS hazard

statements apply:

H302: Harmful if swallowed[6].

H315: Causes skin irritation[3][6].

H319: Causes serious eye irritation[3][6].

H335: May cause respiratory irritation[3][6].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat when handling this substance. Work in a

well-ventilated area or a chemical fume hood to avoid inhaling dust or vapors[3].

Conclusion
4-(3-Fluorophenyl)cyclohexanone is a solid crystalline compound with a high boiling point

and a well-defined molecular structure. Its physical properties are largely dictated by the

interplay between the polar ketone group and the fluorophenylcyclohexane moiety. While key

data such as boiling point and density are established, further experimental determination of its

melting point and specific solubility in various solvents would be beneficial for the scientific

community. The projected spectroscopic profile provided in this guide serves as a robust

baseline for researchers to verify the identity and purity of their samples. Adherence to the

outlined experimental methodologies and safety protocols will ensure reliable data and safe

handling in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chemeurope.com/en/encyclopedia/Cyclohexanone.html
https://www.qiboch.com/cyclohexanone-ir-spectrum/
https://www.qiboch.com/cyclohexanone-ir-spectrum/
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://hmdb.ca/spectra/nmr_one_d/1948
https://hmdb.ca/spectra/nmr_one_d/1948
https://www.chemicalbook.com/spectrumen_108-94-1_1hnmr.htm
http://www.acadiau.ca/~bellis/resources/nmr/database/C-13_spectra/98-53-3-C.html
https://www.benchchem.com/product/b1592197/docs#physical-properties-of-4-3-fluorophenyl-cyclohexanone
https://www.benchchem.com/product/b1592197/docs#physical-properties-of-4-3-fluorophenyl-cyclohexanone
https://www.benchchem.com/product/b1592197/docs#physical-properties-of-4-3-fluorophenyl-cyclohexanone
https://www.benchchem.com/product/b1592197/docs#physical-properties-of-4-3-fluorophenyl-cyclohexanone
https://www.benchchem.com/product/b1592197?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

